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Abstract
L-Iditol, a naturally occurring sugar alcohol, is an endogenous human metabolite primarily

involved in the polyol (sorbitol) pathway. This document provides a comprehensive technical

overview of L-Iditol's role in human metabolism, including its biochemical pathways, the key

enzyme responsible for its conversion, L-iditol 2-dehydrogenase (sorbitol dehydrogenase),

and its potential implications in health and disease. This guide is intended for researchers,

scientists, and drug development professionals, offering detailed experimental protocols and

quantitative data where available.

Introduction
L-Iditol is the L-enantiomer of iditol and belongs to the class of sugar alcohols, which are

hydrogenated forms of carbohydrates.[1] It is present in various living organisms, from fungi to

humans.[2] In human metabolism, L-Iditol is a key intermediate in the polyol pathway, where it

is interconverted with L-sorbose. This pathway is significant in fructose and mannose

metabolism.[3] The primary enzyme governing this reaction is L-iditol 2-dehydrogenase, also

known as sorbitol dehydrogenase (SDH) (EC 1.1.1.14).[3] Due to its metabolic position, L-
Iditol and its associated enzymatic pathway are of interest in various physiological and

pathological states, including diabetes and liver conditions.
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The metabolism of L-Iditol is intrinsically linked to the polyol pathway, a two-step metabolic

route that converts glucose to fructose.

Step 1: Glucose to Sorbitol: Aldose reductase catalyzes the reduction of glucose to sorbitol,

utilizing NADPH as a cofactor.

Step 2: Sorbitol to Fructose: L-iditol 2-dehydrogenase (sorbitol dehydrogenase) then

oxidizes sorbitol to fructose, with the concomitant reduction of NAD+ to NADH.[3]

L-Iditol is a stereoisomer of sorbitol (D-glucitol) and is also a substrate for L-iditol 2-

dehydrogenase, which converts it to L-sorbose.[3][4] This pathway is particularly active in

tissues such as the liver and seminal vesicles.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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